N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide
• InChI: InChI=1S/C10H12FNOS/c1-7-3-4-8(5-9(7)11)12-10(13)6-14-2/h3-5H,6H2,1-2H3,(H,12,13)
• InChI Key: LFUBWMAWCPUPJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC)F
• Molecular Formula: C10H12FNOS
• Molecular Weight: 213.27 g/mol

Description

N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide, also known as FMA, is a chemical compound that belongs to the class of sulfonamide derivatives. FMA has been found to exhibit various biological activities, making it an important compound for scientific research.

Mechanism of Action

The exact mechanism of action of N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide is not fully understood. However, it has been proposed that N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide may act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide has also been found to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. Further studies are needed to fully elucidate the mechanism of action of N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide.
Biochemical and Physiological Effects:
N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide has been found to exhibit various biochemical and physiological effects. N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide has also been found to induce apoptosis in cancer cells by activating caspases, a family of enzymes involved in programmed cell death. N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide has been shown to have anticonvulsant and analgesic effects in animal models. Further studies are needed to fully understand the biochemical and physiological effects of N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide.

Advantages and Limitations for Lab Experiments

N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide has several advantages for use in lab experiments. N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide is relatively easy to synthesize and purify, making it readily available for research purposes. N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide has been found to exhibit various biological activities, making it a versatile compound for scientific research. However, N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide also has some limitations for use in lab experiments. N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide has not been extensively studied in humans, and its safety profile is not fully understood. Further studies are needed to determine the toxicity and pharmacokinetics of N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide.

Future Directions

There are several future directions for research on N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide. One direction is to further elucidate the mechanism of action of N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide. Studies are needed to determine the molecular targets of N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide and the signaling pathways involved in its biological activities. Another direction is to explore the potential therapeutic applications of N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide. N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide has shown promising results in various assays, and further studies are needed to determine its efficacy in animal models and humans. Additionally, studies are needed to determine the safety profile and pharmacokinetics of N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide. Overall, N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide is a promising compound for scientific research, and further studies are needed to fully understand its potential in various applications.

Synthesis Methods

The synthesis of N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide involves a multistep process. The first step involves the reaction of 3-fluoro-4-methylphenylamine with 2-bromoacetic acid to form N-(3-fluoro-4-methylphenyl)-2-bromoacetamide. This intermediate compound is then reacted with sodium methanethiolate to form N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide. The synthesis of N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide has been optimized to improve yield and purity.

Scientific Research Applications

N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide has been found to exhibit various biological activities, making it an important compound for scientific research. N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide has been studied for its potential as an anti-inflammatory agent, antitumor agent, and antibacterial agent. N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide has also been found to exhibit anticonvulsant and analgesic activities. N-(3-fluoro-4-methylphenyl)-2-methylsulfanylacetamide has been tested in vitro and in vivo, and has shown promising results in various assays.